Cas no 56809-13-3 (9-Acridinamine, N-methyl-2-nitro-)

• Product Name: 9-Acridinamine, N-methyl-2-nitro-
• CAS No: 56809-13-3
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 347785
• PubChem ID: 12224344
• Update Time: 2025-04-19

9-Acridinamine, N-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine, N-methyl-2-nitro-
• N-methyl-2-nitroacridin-9-amine
• DTXSID80481232
• 56809-13-3
• 9-methylamino-7-nitroacridine

• Inchi： 1S/C14H11N3O2/c1-15-14-10-4-2-3-5-12(10)16-13-7-6-9(17(18)19)8-11(13)14/h2-8H,1H3,(H,15,16)
• InChI Key： NNTRXZYGSOHGKB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C(C=1)=C(C1C=CC=CC=1N=2)NC)=O

Computed Properties

• Exact Mass: 253.08523
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 68.06